Tris(ethylenediamine)cobalt(III)

• CAS RN: 14878-41-2
• Molecular Formula: C6H24CoN6+3
• Molecular Weight: 239.23 g/mol
• IUPAC Name: cobalt(3+);ethane-1,2-diamine
• InChI: InChI=1S/3C2H8N2.Co/c3*3-1-2-4;/h3*1-4H2;/q;;;+3
• InChI Key: JHBWUDJPQWKJHP-UHFFFAOYSA-N
• SMILES: C(CN)N.C(CN)N.C(CN)N.[Co+3]
• Related CAS: 13408-73-6 (trichloride)
• synonyms: Co(en)3; cobalt(III) tris(ethylenediamine); tris(ethylenediamine)cobalt(III); tris(ethylenediamine)cobalt(III) triiodide; tris(ethylenediamine)cobalt(III), hydrate, tribromide; tris(ethylenediamine)cobalt(III), trichloride

Description

Tris(ethylenediamine)cobalt(III) is a coordination complex of cobalt(III) with three ethylenediamine ligands. This complex is widely used in scientific research due to its unique properties, including its ability to bind to DNA and its redox activity. In

Scientific Research Applications

Tris(ethylenediamine)cobalt(III) has a wide range of scientific research applications, including DNA binding studies, redox reactions, and electrochemical studies. It has been used in DNA cleavage studies, where it binds to DNA and cleaves the phosphodiester backbone in the presence of hydrogen peroxide. It has also been used in redox reactions, where it can be reduced to cobalt(II) and oxidized back to cobalt(III) in a reversible manner. Tris(ethylenediamine)cobalt(III) has also been used in electrochemical studies, where it can be used as a mediator in electrochemical reactions.

Mechanism Of Action

The mechanism of action of tris(ethylenediamine)cobalt(III) is complex and depends on the specific application. In DNA cleavage studies, tris(ethylenediamine)cobalt(III) binds to DNA and cleaves the phosphodiester backbone in the presence of hydrogen peroxide. The exact mechanism of this reaction is still under investigation. In redox reactions, tris(ethylenediamine)cobalt(III) can be reduced to cobalt(II) and oxidized back to cobalt(III) in a reversible manner, allowing it to act as a redox mediator. In electrochemical studies, tris(ethylenediamine)cobalt(III) can be used as a mediator in electrochemical reactions, facilitating the transfer of electrons between the electrode and the analyte.

Biochemical And Physiological Effects

Tris(ethylenediamine)cobalt(III) has been shown to have biochemical and physiological effects in vitro. It has been shown to inhibit the growth of cancer cells in vitro, possibly through its ability to bind to DNA and induce DNA damage. However, the physiological effects of tris(ethylenediamine)cobalt(III) in vivo are still under investigation.

Advantages And Limitations For Lab Experiments

Tris(ethylenediamine)cobalt(III) has several advantages for lab experiments, including its ability to bind to DNA and its redox activity. It is also relatively easy to synthesize and purify. However, tris(ethylenediamine)cobalt(III) has several limitations, including its potential toxicity and the need for careful handling due to its redox activity.

Future Directions

There are several future directions for research on tris(ethylenediamine)cobalt(III). One area of research is the development of new DNA cleavage agents based on tris(ethylenediamine)cobalt(III) that are more selective and less toxic. Another area of research is the use of tris(ethylenediamine)cobalt(III) as a redox mediator in electrochemical sensors and biosensors. Finally, the physiological effects of tris(ethylenediamine)cobalt(III) in vivo need to be further investigated to determine its potential as a therapeutic agent.

Synthesis Methods

Tris(ethylenediamine)cobalt(III) can be synthesized by reacting cobalt(II) chloride with ethylenediamine in the presence of a strong base, such as sodium hydroxide. The resulting cobalt(II) ethylenediamine complex is then oxidized with a strong oxidizing agent, such as hydrogen peroxide or sodium hypochlorite, to form tris(ethylenediamine)cobalt(III).